![molecular formula C11H16N4O2 B3196324 Methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate CAS No. 1000334-84-8](/img/structure/B3196324.png)
Methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate
Overview
Description
Methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate (MAPP) is a novel compound that is gaining attention in the research community due to its potential applications in various scientific and medical fields. MAPP is a heterocyclic compound that is composed of a piperazine ring and an aminopyridine ring, with a methyl ester group attached to the carboxyl group. This compound has been studied for its potential use in drug design and synthesis, and it has also been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
Medicinal Chemistry and Drug Development
The piperazine moiety, present in Methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate, is frequently found in drugs and bioactive molecules . Its versatile role stems from its impact on physicochemical properties, structural characteristics, and ease of handling in synthetic chemistry. Researchers have explored this compound as a scaffold for optimizing pharmacokinetic properties and arranging pharmacophoric groups in drug design. Specific applications include:
Antitubercular Activity
Researchers have designed and synthesized novel derivatives of Methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate for evaluation against Mycobacterium tuberculosis . These compounds exhibit potential as anti-tubercular agents, addressing a critical need in global health.
Chemical Mechanical Planarization (CMP)
Interestingly, a related compound, 5-(4-Methylpiperazin-1-yl)pyridin-2-amine , has been employed in chemical mechanical planarization (CMP) for tungsten-containing substrates . CMP is crucial in semiconductor manufacturing for achieving flat and smooth surfaces.
Medicinal Intermediates
Methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate serves as an intermediate in the synthesis of Parbexilip , a potential drug candidate . Parbexilip may have therapeutic applications in specific disease contexts.
Mechanism of Action
Target of Action
Piperazine-containing compounds are often used in drugs and bioactive molecules due to their impact on the physicochemical properties of the final molecule .
Mode of Action
Piperazine moieties are generally used as a basic and hydrophilic group to optimize the pharmacokinetic properties of the final molecule or as a scaffold to arrange pharmacophoric groups in the proper position in the interaction with the target macromolecules .
Pharmacokinetics
The piperazine moiety is often used to optimize the pharmacokinetic properties of the final molecule .
properties
IUPAC Name |
methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N4O2/c1-17-11(16)15-6-4-14(5-7-15)10-3-2-9(12)8-13-10/h2-3,8H,4-7,12H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRPXKBOIJYIOFA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)N1CCN(CC1)C2=NC=C(C=C2)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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